Disperse red 137

Specification

• CAS No.: 12223-71-1
• Molecular Formula: C10H14O3
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Disperse Red 137 belongs to the single azo class of dyes, characterized by the presence of an azo group (-N=N-) as the primary chromophore. The compound has a molecular formula of C₁₉H₁₉N₅O₃S₂ with a molecular weight of 429.52. Its unique chemical identity is recognized through the CAS Registry Number 12223-71-1, which serves as its international identifier in chemical databases and regulatory frameworks.

The synthesis of Disperse Red 137 involves a complex manufacturing process. The primary production method employs a diazotization reaction of 6-(Methylsulfonyl)benzo[d]thiazol-2-amine followed by coupling with N-(2-cyanoethyl)-N-(2-hydroxyethyl)benzeneamine. This carefully controlled chemical synthesis ensures the proper formation of the azo linkage that is responsible for the dye's characteristic color properties.

Physical Properties

Appearance and Color Characteristics

Disperse Red 137 exhibits a distinctive blue-ray red to blue light red coloration when properly applied to textiles. This nuanced color profile makes it valuable for achieving specific shades in textile dyeing applications. As with other disperse dyes, its physical appearance in pure form differs from its appearance when applied to fabrics, as the dye's interaction with different fiber types can modify the perceived color.

Solubility Characteristics

Like other disperse dyes, Disperse Red 137 demonstrates extremely low solubility in water, which is characteristic of this dye class. This property necessitates the use of dispersion techniques rather than true solution dyeing methods. The hydrophobic nature of the dye molecule aligns with its intended application on synthetic fibers, which themselves possess hydrophobic character.

Applications in Textile Industry

Dyeing Mechanism

The dyeing process with Disperse Red 137, like other disperse dyes, relies on physical adsorption and diffusion mechanisms rather than ionic bonding. When applied to synthetic fibers, the dye exists in a molecularly dispersed state within the fiber structure. This non-ionic interaction results from the dye's small molecular size and hydrophobic nature, which allows it to penetrate and be retained within the hydrophobic fiber matrix.

Application Methods

The application of Disperse Red 137 requires specific dyeing conditions to achieve optimal results. The dye needs to be finely dispersed in the dyebath using appropriate dispersing agents. These agents play a crucial role by:

• Enabling the reconversion of dye powder into a required dispersion when added to the dye bath

• Maintaining fine dispersion throughout the dyeing process

• Increasing the apparent solubility of the dye in water

• Facilitating the transfer of dye molecules to the fiber

Performance Characteristics

Colorfastness Properties

The performance of Disperse Red 137 in textile applications can be evaluated through its colorfastness properties. The following table presents standardized test results for various fastness properties when the dye is applied to vinegar fiber (acetate):

Standard (Vinegar fiber)	Ironing Fastness	Light Fastness	Perspiration Fastness	Washing Fastness
AATCC	5	4-5	2-3
ISO	5	5	6	5

Note: Fastness ratings typically use a scale of 1-5 or 1-8, where higher numbers indicate better performance.

Stability Factors

The performance of Disperse Red 137 is influenced by several key factors during the dyeing process:

• Raw material quality

• Dye purity and formulation

• Chemical class interactions

• Dispersing agent selection

• Carrier compounds

• Temperature conditions

• pH of the dyebath

• Dyeing time

These factors must be carefully controlled to achieve consistent and high-quality dyeing results with Disperse Red 137.

Dispersion Technology

Dispersing Mechanisms

As a disperse dye, Disperse Red 137 requires specific dispersion technology to function effectively. The dye is manufactured in a form that cannot be directly applied to textiles, as the particles would be too large for effective fiber penetration. Instead, the dye must be converted into a fine dispersion using specialized dispersing agents.

Functions of Dispersing Agents

The dispersing agents used with Disperse Red 137 serve multiple critical functions:

• They enable the formation of the dye in an applicable powder form

• They facilitate the reconversion of powder into the required dispersion in the dyebath

• They maintain a stable, fine dispersion throughout the dyeing process

• They enhance the apparent solubility of the dye in water

Without effective dispersing agents, Disperse Red 137 would produce uneven and speckled dyeing results with poor color yield.

Structural Distinctions

It is important to note that Disperse Red 137 has a specific molecular formula (C₁₉H₁₉N₅O₃S₂) that distinguishes it from other disperse red dyes. Scientific literature has identified incorrect molecular formulas that have been previously attributed to this compound, including C₁₇H₁₆ClN₅O₂ and C₁₉H₁₈N₆O₂S. These incorrect formulations should be disregarded in favor of the verified formula.